Cas no 563-46-2 (2-Methyl-1-butene)

2-Methyl-1-butene structure

Product Name:2-Methyl-1-butene

CAS No:563-46-2

Molecular Formula:C₅H₁₀

Molecular Weight:70.1329

MDL:MFCD00009333

CID:82539

PubChem ID:87572271

2-Methyl-1-butene Properties

Names and Identifiers

- Methylbutenemin
- 2-METHYLBUTENE-1
- 2-Methyl-1-butene
- 2-Methyl-1-buteneneat
- 2-methyl-but-1-ene
- 2-methyl-butene
- 2-methyl-l-butene
- 3-methyl-3-butene
- Disulfide,ethyl methyl
- ethyl methyl disulfide
- ethyl-methyl-disulfane
- ethyl-methyl-disulphide
- Methyl ethyl disulphide
- methyl ethyl ethylene
- methylethyldisulfide
- 1-Isoamylene
- 2-Methyl-1-butylene
- NSC 72414
- gamma-Isoamylene
- NSC72414
- 1-Butene, 2-methyl-
- 2-methyl butene
- F238I92ISV
- NS00003710
- 2 -methyl butene
- 1-BUTENE,2-METHYL
- 2-METHYLBUT-1-ENE [HSDB]
- HSDB 5695
- 563-46-2
- UN2371
- EC 247-975-0
- Q27147526
- 2-Methylbut-1-ene
- 33C9Y0I55H
- CHEBI:77915
- InChI=1/C5H10/c1-4-5(2)3/h2,4H2,1,3H
- FT-0612897
- .gamma.-Isoamylene
- UN2459
- UNII-F238I92ISV
- MFCD00009333
- C2H5C(CH3)=CH2
- M0174
- 2-Methyl-1-butene, 98%
- EINECS 209-250-7
- EINECS 247-975-0
- Butene, 2-methyl-
- 2-Methyl-1-butene [UN2459] [Flammable liquid]
- NSC-72414
- 2-Methyl-1-butene, technical
- Isopentenes
- 26969-60-8
- D91286
- 2-Methylbutene
- UN 2459
- 26760-64-5
- Isopentenes [UN2371] [Flammable liquid]
- 2-Methyl-1-butene, analytical standard
- DTXSID3052224
- UNII-33C9Y0I55H
- AKOS009157996
- DB-052896
- 1Butene, 2methyl
- 2Methylbut1ene
- METHYLBUTENES
- DTXCID9020249
- 1Isoamylene
- DTXSID50209041
- DB-303595
- 60288-48-4
- gammaIsoamylene
- +Expand
- MDL： MFCD00009333
- InChIKey： MHNNAWXXUZQSNM-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H10/c1-4-5(2)3/h2,4H2,1,3H3
- SMILES： CCC(=C)C

Computed Properties

Exact Mass: 70.07830
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 1
Monoisotopic Mass: 70.07825
Heavy Atom Count: 5
Complexity: 35.3
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 1.97250
PSA: 0.00000
Refractive Index: n20/D 1.378(lit.)
Water Partition Coefficient: Soluble in ether, ethanol and benzene. Insoluble in water.
Boiling Point: 31 °C(lit.)
Melting Point: −137 °C (lit.)
Vapor Pressure: 9.98 psi ( 20 °C)
Flash Point: Degrees Fahrenheit:-54.4°F
Degrees Celsius:-48°C
Solubility: Very slightly soluble (0.14 g/l) (25 º C),
Color/Form: Colorless, transparent and volatile liquid with unpleasant smell [1]
Stability/Shelf Life: Stable. Incompatible with oxidizing agents. Extremely flammable.
Solubility: Insoluble in water, soluble in most organic solvents such as ethanol \ ether \ benzene [13]
Density: 0.65 g/mL at 25 °C(lit.)

2-Methyl-1-butene Synthesis

Synthetic Circuit 1

111-70-6

563-46-2

52161-57-6

19037-72-0

16327-38-1

14686-13-6

3404-65-7

2808-79-9

2146-37-4

1074-55-1

934-80-5

931-88-4

930-18-7

824-90-8

824-22-6

760-21-4

691-38-3

690-08-4

624-64-6

622-96-8

616-12-6

591-76-4

589-34-4

575-37-1

513-35-9

473-91-6

291-64-5

264-09-5

141-93-5

115-07-1

108-88-3

108-67-8

108-38-3

107-83-5

106-97-8

100-41-4

95-47-6

78-78-4

75-28-5

74-98-6

74-85-1

71-43-2

Reaction Conditions

1.1 Catalysts: Vanadium ; 100 - 550 °C

Reference

: Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock

, World Intellectual Property Organization, , ,

2-Methyl-1-butene Raw materials

1-Heptanol

2-Methyl-1-butene Preparation Products

2-Methyl-1-butene Related Literature

1. Flash photolysis of 2-methylbut-1-ene

F. Bayrakceken,J. H. Brophy,R. D. Fink,J. E. Nicholas J. Chem. Soc. Faraday Trans. 1 1973 69 228
2. Hydrogenation of conjugated dienes and isomerization of butenes on CdO, Co3O4 and Cr2O3

Takashi Suzuki,Katsumi Tanaka,Isamu Toyoshima,Toshio Okuhara,Ken-ichi Tanaka J. Chem. Soc. Faraday Trans. 1 1987 83 1213
3. Heats of adsorption for C4, C5 and C6 hydrocarbons on cobalt oxide determined by gas chromatography

Yoshihiko Moro-oka Trans. Faraday Soc. 1971 67 3381
4. Heats of adsorption for C4, C5 and C6 hydrocarbons on cobalt oxide determined by gas chromatography

Yoshihiko Moro-oka Trans. Faraday Soc. 1971 67 3381
5. Determination and interpretation of second order rate constants for the addition of hydrogen halides to alkenes

Robert Borgeaud,Henry Newman,Arabella Schelpe,Veronica Vasco,D. E. Peter Hughes J. Chem. Soc. Perkin Trans. 2 2002 810
6. Reactions of oxygenated radicals in the gas phase. Part 3. Reactions of peracetyl radicals with alkenes

Refugio Ruiz Diaz,Keith Selby,David J. Waddington J. Chem. Soc. Perkin Trans. 2 1977 360
7. Dissociation of 2-methylbut-1-ene and the resonance energy of the 2-methyl allyl radical

Antony B. Trenwith,Stephen P. Wrigley J. Chem. Soc. Faraday Trans. 1 1977 73 817
8. New experimental tests of the theories of unimolecular reactions

H. M. Frey Trans. Faraday Soc. 1960 56 51
9. Pt/[Fe]ZSM-5 modified by Na and Cs cations: an active and selective catalyst for dehydrogenation of n-alkanes to n-alkenes

Xuebing Li,Enrique Iglesia Chem. Commun. 2008 594
10. The influence of orbital asymmetry on the kinetics of the gas-phase reactions of ozone with unsaturated compounds

David Johnson,Andrew R. Rickard,Charlotte D. McGill,George Marston Phys. Chem. Chem. Phys. 2000 2 323

Related Categories

563-46-2 (2-Methyl-1-butene) Related Products

26760-64-5(Butene, 2-methyl-)